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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936 Get Quote

An In-depth Technical Guide to the Molecular Structure of 5-Bromo-5-Nitro-1,3-Dioxane

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-5-nitro-1,3-dioxane, a substituted cyclic ether, is a compound of significant interest

due to its potent antimicrobial properties. Commercially known as Bronidox, it finds extensive

application as a preservative in cosmetics and various industrial formulations.[1][2] Its efficacy

against a broad spectrum of bacteria and fungi stems from its unique molecular structure. This

technical guide provides a comprehensive overview of the molecular structure, synthesis, and

physicochemical properties of 5-Bromo-5-nitro-1,3-dioxane, tailored for professionals in

research and drug development.

Molecular Structure and Physicochemical
Properties
The molecular structure of 5-Bromo-5-nitro-1,3-dioxane is characterized by a dioxane ring

substituted at the 5-position with both a bromine atom and a nitro group. This unique

arrangement of functional groups is pivotal to its chemical reactivity and biological activity.

Table 1: Chemical and Physical Properties of 5-Bromo-5-Nitro-1,3-Dioxane
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Property Value Reference(s)

Chemical Formula C₄H₆BrNO₄ [3]

Molecular Weight 211.999 g/mol [3]

CAS Number 30007-47-7 [3]

Appearance White crystalline powder [1]

Melting Point 58-60 °C [1]

Boiling Point
113-116 °C at 13 Torr (with

decomposition)
[1]

Solubility

Water (20°C): 0.46%Water

(50°C): 1.70%Ethanol:

>25%Isopropanol: >10%1,2-

Propylene Glycol:

>10%Chloroform: >50%

[1]

Synonyms
Bronidox, 5-Bromo-5-nitro-m-

dioxane
[3]

Synthesis
5-Bromo-5-nitro-1,3-dioxane is synthesized via the acetalization of 2-bromo-2-nitro-1,3-

propanediol with paraformaldehyde. The reaction is typically catalyzed by an acid.[1][4]

Experimental Protocol
The following protocol is based on established synthesis procedures.[5]

Materials:

2-bromo-2-nitro-propanediol-1,3

Paraformaldehyde

Polyphosphoric acid
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Methylene chloride

5% Sodium hydrogen carbonate solution

Benzene

Procedure (Example 1):

A mixture of 202 g (1.01 mol) of 2-bromo-2-nitro-propanediol-1,3, 33 g (1.1 mol, calculated

as formaldehyde) of paraformaldehyde, and 200 ml of benzene are heated to boiling in a

flask equipped with a water separator.

A few drops of concentrated sulfuric acid are added as a catalyst.

The mixture is refluxed until no more water separates.

The benzene is distilled off.

The residue is washed several times with a dilute 5% sodium hydrogen carbonate solution

and then with water.

The resulting oil is purified by steam distillation to yield 5-bromo-5-nitro-1,3-dioxane.

Procedure (Example 2 - Solvent-Free):

A mixture of 20.2 g (0.101 mol) of 2-bromo-2-nitro-propanediol-1,3, 3 g (0.1 mol, calculated

as formaldehyde) of paraformaldehyde, and 5 g of polyphosphoric acid are heated for 2

hours at 90°C and 0.05 mm Hg in a sublimation apparatus.

Colorless crystals of 5-bromo-5-nitro-1,3-dioxane separate on the cooling finger.

Procedure (Example 3):

A mixture of 202 g (1.01 mol) of 2-bromo-2-nitro-propane-diol-1,3 and 30 g (1 mol, calculated

as formaldehyde) of paraformaldehyde are mixed with 50 g of polyphosphoric acid.

The mixture is kept at 90°C for 2 hours with stirring.
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The cooled batch is extracted three times with 150 ml aliquots of methylene chloride.

The combined organic extracts are washed twice with 100 ml of 5% sodium hydrogen

carbonate solution and then twice with 100 ml of water.

The solvent is distilled off to yield the product.

Synthesis Workflow
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Synthesis Workflow of 5-Bromo-5-Nitro-1,3-Dioxane
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Antimicrobial Mechanism of 5-Bromo-5-Nitro-1,3-Dioxane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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